Cas no 519032-10-1 (Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)-)

• Product Name: Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)-
• CAS No: 519032-10-1
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• MDL: MFCD24624180
• CID: 4016743
• PubChem ID: 16753948
• Update Time: 2025-11-02

Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)-
• 4-Fluoro-2-(methylsulfonyl)benzylamine
• WELIAPHSOWCGMT-UHFFFAOYSA-N
• 1-(4-fluoro-2-methanesulfonylphenyl)methanamine
• DB-113317
• (4-Fluoro-2-(methylsulfonyl)phenyl)methanamine
• SCHEMBL5124506
• (4-fluoro-2-methylsulfonylphenyl)methanamine
• SY267402
• MFCD24624180
• 519032-10-1

• MDL： MFCD24624180
• Inchi： 1S/C8H10FNO2S/c1-13(11,12)8-4-7(9)3-2-6(8)5-10/h2-4H,5,10H2,1H3
• InChI Key： WELIAPHSOWCGMT-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(F)C=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 203.04162790Da
• Monoisotopic Mass: 203.04162790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)-

Comprehensive Overview of Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)- (CAS No. 519032-10-1)

Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)- (CAS No. 519032-10-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and methylsulfonyl functional groups, plays a pivotal role in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications due to its structural versatility and reactivity, making it a valuable intermediate in modern chemical synthesis.

The growing interest in Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)- is driven by its relevance in drug discovery and development. With the rise of personalized medicine and targeted therapies, compounds like this are being investigated for their ability to modulate specific biological pathways. Its fluorinated aromatic ring enhances metabolic stability, a feature highly sought after in the design of new pharmaceuticals. Additionally, the methylsulfonyl group contributes to its electron-withdrawing properties, which can influence binding affinity and selectivity in drug-receptor interactions.

In the context of environmental sustainability, Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)- has also been studied for its potential role in green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce the environmental footprint of chemical production. This aligns with global trends toward sustainable practices in the chemical industry, where fluorinated compounds are often scrutinized for their persistence in the environment. Innovations in catalytic processes and solvent-free reactions are being applied to optimize the production of this compound.

Another area of interest is the compound's application in agrochemicals. The fluoro and methylsulfonyl moieties are known to enhance the bioactivity of pesticides and herbicides, offering improved efficacy at lower doses. This is particularly relevant as the agricultural sector seeks solutions to address resistance issues and reduce chemical load on crops. Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)- is being evaluated as a building block for next-generation crop protection agents that align with stringent regulatory standards.

From a technical perspective, the synthesis and characterization of Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)- require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is critical for its intended applications. The compound's stability under various conditions is also a key consideration, particularly for industrial-scale production and storage.

In summary, Benzenemethanamine, 4-fluoro-2-(methylsulfonyl)- (CAS No. 519032-10-1) represents a versatile and valuable chemical entity with broad applications in pharmaceuticals, agrochemicals, and green chemistry. Its unique structural features, including the fluoro and methylsulfonyl groups, make it a focal point for ongoing research and development. As scientific advancements continue, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture.